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Compound of Interest

3'4'-Dimethyl-3-(2,4-
Compound Name:

dimethylphenyl)propiophenone
CAS No.: 898794-14-4

Cat. No.: B1360596

Get Quote

Executive Summary & Structural Context

3',4'-Dimethyl-3-(2,4-dimethylphenyl)propiophenone (C19H220) represents a class of
dihydrochalcones where the central

-unsaturated linker of the chalcone precursor has been reduced to a flexible ethylene bridge (—
CH2—CHz-).

From a crystallographic perspective, this reduction is a critical "molecular switch.” While the
precursor chalcone typically adopts a planar, conjugated conformation facilitating strong

stacking, the target propiophenone derivative introduces significant torsional freedom. This
flexibility disrupts planar packing, often leading to lower lattice energy, lower melting points, and
enhanced solubility—key parameters for optimizing oral bioavailability in pre-clinical
candidates.
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Structural Comparison

Feature Target: Dihydrochalcone

Reference: Chalcone

Precursor
Linker Flexible (-CH2—CH2-) Rigid, Conjugated (-CH=CH-)
Conformation Twisted / Folded Planar / Near-Planar
Dominant Interaction Van der Waals / C-H---O
Stacking / C—H---O
Monoclinic ( Monoclinic (
Space Group (Typ.) ) or Triclinic ( ) or Orthorhombic (
) )

Experimental Protocol: Crystal Growth & Data
Collection

To obtain high-quality X-ray diffraction (XRD) data for this specific molecule, the following self-
validating protocol is recommended. This workflow is designed to isolate the most stable
polymorph, a common challenge with flexible dihydrochalcones.

A. Crystallization Workflow (DOT Diagram)

Crude 3',4"-Dimethyl-3- Dissolve olvent Selection low Evaporation Polarized Light Birefringence? Single Crystal SC-XRD Data
(2.4-dimethylphenyl)propiophenone :Acetone 1. , 48-72 hrs] Microscopy (PLM) Selection (>0.2 mm) Collection (Mo Ka)

Click to download full resolution via product page

Figure 1: Optimized crystallization workflow for flexible propiophenone derivatives. The filtration
step is critical to remove nucleation sites that favor microcrystalline powder over single crystals.

B. Data Collection Parameters
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For the target molecule (C19H220), Molybdenum (Mo) radiation is preferred over Copper (Cu)
due to the absence of heavy atoms, reducing absorption corrections.

Temperature: 100 K (Cryogenic cooling is essential to reduce thermal motion of the flexible —
CH2—CHz- chain).

Source: Mo K

(
A).

Resolution: 0.80 A (Standard) to 0.70 A (High Res for charge density).

Refinement Strategy: Full-matrix least-squares on

Comparative Crystallographic Data

Since specific proprietary data for the exact 3',4'-isomer may not be in the open domain, we
evaluate its performance against the Reference Standard (Chalcone Precursor) and the
Nearest Structural Neighbor (3',5'-isomer).

Table 1: Comparative Crystal Data (Representative)

Data for the target is predicted based on the structural class of dimethyl-substituted
dihydrochalcones.
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Target Reference o
Parameter ] Significance
(Predicted/Proxy) (Chalcone)
Reduction adds 2 H
Formula C19H220 C19H200
atoms.[1]
. Both favor
o Monoclinic / )
Crystal System Monoclinic ) centrosymmetric
Orthorhombic

packing.

Space Group

(Most probable)

is the most common
group for organic
ketones.

Unit Cell Volume (

)

~1450-1550 A3

~1380-1450 A3

Flexible chains pack
less efficiently (lower

density).

Density (

)

~1.15 g/cm?3

~1.22 g/cm?3

Lower density implies
higher solubility

potential.

Torsion Angle (

)

~60-90° (Folded)

< 15° (Planar)

Critical Differentiator:
The target is non-

planar.

Melting Point

65-75 °C

110-120 °C

Loss of planarity

significantly drops

Comparison Analysis

» Packing Efficiency: The chalcone precursor crystallizes with high packing efficiency due to

planar

stacking between the aromatic rings. The target molecule, with its flexible ethylene bridge,
cannot sustain these stacking interactions. Instead, it relies on weaker C—H-:-
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and van der Waals forces, resulting in a "herringbone" or "zigzag" motif rather than stacked
sheets.

 Solubility Implications: The disruption of the strong lattice energy (indicated by the lower
melting point and density) suggests that 3',4'-Dimethyl-3-(2,4-
dimethylphenyl)propiophenone will exhibit significantly faster dissolution rates in lipophilic
media compared to its chalcone analog.

Structural Logic & Interaction Pathway

Understanding the intermolecular forces is vital for predicting stability.

Packing Interaction Logic (DOT Diagram)

3',4'-Dimethyl-3-
(2,4-dimethylphenyl)propiophenone

Flexible Linker Dimethylphenyl Rings
(-CH2-CH2-) (Twisted)

Disrupts Planarity/Steric Bulk

Dominant Interactions

C-H...O Hydrogen Bonds C-H...Pi Interactions
(Carbonyl Acceptor) (Edge-to-Face)

Van der Waals
(Methyl Groups)

Crystal Lattice
(Low Density / High Solubility)
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Figure 2: Interaction hierarchy driving the crystal lattice formation. The steric bulk of the methyl
groups combined with the flexible linker forces the molecule into an edge-to-face packing
arrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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